Cas no 2227846-34-4 (rac-(1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227846-34-4
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6079416
• PubChem ID: 165648412
• Update Time: 2025-08-04

rac-(1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 2227846-34-4
• EN300-1995711

• Inchi： 1S/C13H18ClNO/c1-4-16-10-6-5-8(14)7-9(10)11-12(15)13(11,2)3/h5-7,11-12H,4,15H2,1-3H3/t11-,12-/m1/s1
• InChI Key： SMIFPLPJQGOXHE-VXGBXAGGSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H]1[C@H](C1(C)C)N)OCC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(5-Chloro-2-Ethoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

Racemic (1R,3R)-3-(5-Chloro-2-Ethoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine, also known by its CAS Registry Number 2227846-34-4, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential as a drug candidate or intermediate in drug development.

The molecular structure of this compound consists of a cyclopropane ring substituted with a 5-chloro-2-ethoxyphenyl group and two methyl groups at the 2-position of the cyclopropane ring. The stereochemistry at the 1R and 3R positions plays a crucial role in determining its pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects.

One of the most notable aspects of this compound is its potential as a chiral building block in asymmetric synthesis. Researchers have explored its use in constructing complex molecules with high enantioselectivity, which is essential for developing therapeutically active compounds. For instance, a study published in Journal of Medicinal Chemistry demonstrated how this compound can be employed as a key intermediate in the synthesis of novel antidepressants with improved efficacy.

In terms of synthesis, this compound can be prepared via a variety of methods, including Friedel-Crafts alkylation and subsequent stereoselective reductions. The choice of synthetic pathway depends on the desired stereochemical outcome and scalability requirements. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these methods, making this compound more accessible for large-scale production.

Beyond its synthetic applications, this compound has shown promise in various biological assays. Preclinical studies indicate that it exhibits moderate activity against certain cancer cell lines, suggesting potential applications in oncology research. Additionally, its ability to modulate neurotransmitter systems makes it a valuable tool for investigating central nervous system disorders such as anxiety and depression.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and stereochemistry, ensuring high-quality standards in pharmaceutical development.

In conclusion, racemic (1R,3R)-3-(5-chloro-2-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine represents a versatile and intriguing molecule with wide-ranging applications in medicinal chemistry. Its unique structural features and stereochemical properties make it an invaluable asset for researchers seeking to develop innovative therapeutic agents.